6'-(Pyridin-4-yl)-3,4':2',4''-terpyridine
Overview
Description
6'-(Pyridin-4-yl)-3,4':2',4''-terpyridine is a useful research compound. Its molecular formula is C20H14N4 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Coordination Chemistry
- The synthesis and coordination chemistry of derivatives of 2,6-di(pyrazol-1-yl)pyridine and 2,6-di(pyrazol-3-yl)pyridine, related to 6'-(Pyridin-4-yl)-3,4':2',4''-terpyridine, are used as ligands in the creation of luminescent lanthanide compounds for biological sensing, and iron complexes exhibiting thermal and photochemical spin-state transitions (Halcrow, 2005).
Optical Properties
- Research on derivatives of 2,2′:6′,2″-terpyridine and 2,6-di(pyrazin-2-yl)pyridine, similar to this compound, shows structure-dependent fluorescence properties in both solution and solid state, providing insights into the impact of amine donors and nitrogen-based π-deficient heterocycles on thermal, redox, UV–Vis absorption, and emission properties (Palion-Gazda et al., 2019).
Antiproliferative and Catalytic Activity
- Copper(ii) complexes with 2,2':6',2''-terpyridine and related derivatives demonstrate significant antiproliferative activity against human carcinomas and exhibit catalytic activity in the oxidation of alkanes and alcohols with peroxides (Choroba et al., 2019).
Supramolecular Chemistry
- In supramolecular chemistry, octahedral metal complexes of tridentate 2,2′:6′,2′′-terpyridine and related ligands form molecular “crossings” and “corners,” useful in the construction of 3D and 2D heterometallic supramolecular networks (Veliks et al., 2014).
Luminescence and Coordination Polymers
- Studies on 4'-(Pyrimidin-5-yl)-4,2':6',4''-terpyridine and its derivatives reveal preferential coordination through the terminal pyridine donors, forming coordination polymers with zinc, which are structurally characterized and show unique luminescent properties (Klein et al., 2014).
properties
IUPAC Name |
4-pyridin-3-yl-2,6-dipyridin-4-ylpyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4/c1-2-17(14-23-7-1)18-12-19(15-3-8-21-9-4-15)24-20(13-18)16-5-10-22-11-6-16/h1-14H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEOJTFGGRGRFGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC(=NC(=C2)C3=CC=NC=C3)C4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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